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Compound of Interest

Compound Name: Unii-NK7M8T0JI2

Cat. No.: B141737

A comprehensive analysis for researchers, scientists, and drug development professionals.

Foreword

The Unique Ingredient Identifier (UNII) NK7M8TO0JI2 is assigned to Berotralstat, a plasma
kallikrein inhibitor. This technical guide provides a detailed overview of Berotralstat and
explores its known homologs and analogs, offering insights into their chemical structures,
mechanisms of action, and therapeutic potential. The information presented herein is intended
to support further research and development in the field of kallikrein inhibition.

Introduction to Berotralstat (UNII-NK7M8T0JI12)

Berotralstat is an orally administered small molecule inhibitor of plasma kallikrein, an enzyme
involved in the production of bradykinin. Elevated bradykinin levels are a key mediator of
angioedema attacks in patients with Hereditary Angioedema (HAE). By inhibiting plasma
kallikrein, Berotralstat effectively reduces the production of bradykinin, thereby preventing and
treating HAE attacks.

Table 1: Physicochemical Properties of Berotralstat
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Property Value

Molecular Formula C26H28F3N503

Molecular Weight 515.5 g/mol
(2R)-1-[4-(aminomethyl)-2-fluorobenzyl]-N-

IUPAC Name [(AR)-1-cyano-2-(4-fluorophenyl)ethyl]-5-oxo-L-
prolinamide

CAS Number 1809095-23-9

Homologs and Analogs of Berotralstat

The development of plasma kallikrein inhibitors has led to the exploration of various chemical

scaffolds. While specific homologous series for Berotralstat are not extensively documented in

publicly available literature, several analogs with similar mechanisms of action have been

investigated.

Key Analogs of Berotralstat

Table 2: Prominent Analogs of Berotralstat

Mechanism of

Key Structural

Compound UNII . Differences from
Action
Berotralstat
] Large biologic
Monoclonal antibody ]
o molecule, different
Lanadelumab 7Q63521524 inhibitor of plasma o )
binding site and
kallikrein o
kinetics
Recombinant protein ) o
] o Polypeptide, distinct
Ecallantide 7184288G1J inhibitor of plasma )
o chemical nature
kallikrein
Oral small molecule Different chemical
Sebetralstat (KVD900) N/A inhibitor of plasma scaffold, under
kallikrein investigation
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Experimental Protocols
In Vitro Kallikrein Inhibition Assay

A common method to assess the potency of Berotralstat and its analogs is a fluorogenic

substrate assay.

Workflow for Kallikrein Inhibition Assay
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Preparation

Reaction Data Analysis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved.

5/6

Tech Support


https://www.benchchem.com/product/b141737?utm_src=pdf-body-img
https://www.benchchem.com/product/b141737#homologs-and-analogs-of-unii-nk7m8t0ji2
https://www.benchchem.com/product/b141737#homologs-and-analogs-of-unii-nk7m8t0ji2
https://www.benchchem.com/product/b141737#homologs-and-analogs-of-unii-nk7m8t0ji2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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